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Compound of Interest

4-Chloro-alpha,alpha-
Compound Name:
dicyclopropylbenzyl alcohol

CAS No.: 62586-97-4

Cat. No.: B11963976

Get Quote

Executive Summary & Immediate Action

4-Chloro-a,a-dicyclopropylbenzyl alcohol (CAS: 62586-97-4) is a halogenated organic
compound characterized by a chlorophenyl group and two cyclopropyl rings.[1][2]

Core Disposal Directive: This compound must be classified and disposed of as Halogenated
Organic Waste.

e DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol) intended for fuel
blending.

e DO NOT dispose of down the drain.[3][4][5]
+ DO NOT mix with strong acids (due to the strain of the cyclopropyl rings).

Primary Disposal Method: High-temperature incineration (Rotary Kiln) with flue gas scrubbing.

[1]
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Chemical Profile & Risk Assessment

To ensure safe handling, one must understand the "Why" behind the disposal protocols. The

presence of the chlorine atom and the strained cyclopropyl rings dictates the waste stream.

Property

Data

Operational Implication

Chemical Name

4-Chloro-a,a-

dicyclopropylbenzyl alcohol

Official manifesting name.[1]

(4

Alternate search term for SDS.

Synonyms Chlorophenyl)dicyclopropylmet (1176}
hanol
Unique identifier for waste
CAS Number 62586-97-4
tags.[1]
Halogenated: Requires
Molecular Formula C13H1sCIO incineration >1100°C to

prevent dioxin formation.

Functional Groups

Aryl Chloride, Cyclopropyl,
Alcohol

Cyclopropyl! Strain: Avoid
mixing with Lewis acids in
waste drums to prevent ring-

opening exotherms.[1]

Hazards

Irritant (Skin/Eye), Aquatic
Toxicity

Environmental: Zero-tolerance

for drain disposal.[1]

Operational Disposal Protocol
Waste Stream Segregation (The "Why")

In many facilities, non-halogenated solvents are disposed of via "fuel blending” (burned for

energy recovery in cement kilns). Halogenated compounds like 4-Chloro-a,a-

dicyclopropylbenzyl alcohol cannot be fuel-blended because burning them without scrubbers

produces hydrochloric acid (HCI) and potential dioxins.[1] They require dedicated incineration.

Causality: Mixing this compound into a non-halogenated drum reclassifies the entire drum as

halogenated, increasing disposal costs by approximately 300% and complicating compliance.
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Decision Logic & Workflow

The following diagram outlines the decision process for disposing of this specific compound.

Waste Generation:
4-Chloro-a,a-dicyclopropylbenzyl alcohol

Physical State?

/N

Liquid / Solution Solid / Pure Substance

Segregate: Halogenated Waste Stream Segregate: Solid Hazardous Waste

(Do NOT mix with Acetone/Ethanol) (Double bag or wide-mouth jar)

Labeling:
Name: 4-Chloro-a,a-dicyclopropylbenzyl alcohol
Check: 'Halogenated'

:

Storage:
Secondary Containment
Cool, Dry, Away from Acids

EHS Pickup / Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and processing halogenated benzyl alcohol derivatives.

Step-by-Step Procedure
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Scenario A: Disposal of Pure Solid

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]
Avoid metal containers if the substance is potentially wet or acidic.

o Transfer: Transfer the solid using a chemically resistant spatula. Do not generate dust.[2][5]

[6]

o Labeling: Affix a hazardous waste tag immediately.[7]
o Constituents: "4-Chloro-a,a-dicyclopropylbenzyl alcohol (100%)"[1]
o Hazard Checkbox: Toxic, Irritant.

e Closure: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of the towel
as solid waste).

Scenario B: Disposal of Solutions (e.g., Reaction Mother Liquor)

o Compatibility Check: Ensure the waste solvent container is designated for Halogenated
Waste.

o Critical: If the solution contains strong acids (e.g., H2SOa4, HCI), neutralize the solution to
pH 6-8 before adding to the organic waste drum to prevent reaction with the cyclopropyl
rings.

o Transfer: Pour into the halogenated waste carboy using a funnel.

e Log Entry: Record the volume and the estimated concentration of the 4-Chloro-a,a-
dicyclopropylbenzyl alcohol on the waste log sheet attached to the carboy.

Spill Contingency Plan

In the event of a spill, rapid containment is necessary to prevent aquatic contamination.

F 3. Containment 4. Cleanup
1. Assess Risk 2. Don PPE . . 5. Report
— Use Absorbent Pads/Vermiculite Scoop into HazWaste Bag —»| . .
2 2
(Volume? Fumes?) (Nitrile Gloves, Goggles, Lab Coat) (Do NOT use water) Wash area with soapiwater Notify EHS Officer
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Figure 2: Immediate response workflow for spills of halogenated alcohols.

Spill Cleanup Protocol:

 |solate: Evacuate the immediate area if the spill is large (>500 mL).

e Absorb: For liquids, use vermiculite, sand, or commercial "Chem-Sorb" pads. Do not use

sawdust (combustible).

o Collect: Sweep absorbed material into a heavy-duty plastic bag or bucket.

o Decontaminate: Scrub the surface with a detergent solution. Collect the rinse water as

Aqueous Hazardous Waste (do not flush).

Regulatory & Compliance Data

Ensure your waste manifest includes the following codes. Note that specific waste codes

(RCRA) depend on the solvent if in solution, but the pure substance generally falls under

"Halogenated Organic."

Regulatory Body

Classification

Code/Note

US EPA (RCRA)

Halogenated Organic

FO01/F002 (if spent solvent
mix) or DOO1 (if ignitable).[1]
Check for U-list if pure grade
(rare for this specific CAS,
usually treated as

characteristic waste).

EU (EWC)

Organic Halogenated Solvents

07 01 03* (organic
halogenated solvents, washing

liquids and mother liquors).

DOT (Transport)

Hazard Class

Likely Class 9
(Environmentally Hazardous
Substance) or Class 6.1

(Toxic) depending on purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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